Cas no 2249338-24-5 (1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one)

• Product Name: 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one
• CAS No: 2249338-24-5
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5411476
• PubChem ID: 145880331
• Update Time: 2025-10-30

1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyclobutyl-4-thiomorpholinyl)-2-propen-1-one
• 2249338-24-5
• Z2738283721
• 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one
• EN300-26576497

• Inchi： 1S/C11H17NOS/c1-2-11(13)12-6-7-14-8-10(12)9-4-3-5-9/h2,9-10H,1,3-8H2
• InChI Key： VXPIVSBZGMQNQR-UHFFFAOYSA-N
• SMILES： S1CCN(C(C=C)=O)C(C1)C1CCC1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.4±31.0 °C(Predicted)
• pka: -1.02±0.40(Predicted)

Additional information on 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one

1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one: A Comprehensive Overview

1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one, identified by the CAS number 2249338-24-5, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule comprises a cyclobutyl group attached to a thiomorpholine ring, which is further connected to a propenone moiety. This combination of structural elements contributes to its distinctive chemical properties and reactivity.

The synthesis of 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one involves a series of carefully designed reactions, leveraging modern synthetic methodologies. Recent advancements in catalytic processes and stereochemical control have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, revealing its resilience to thermal and oxidative degradation, which is crucial for its practical applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in vitro and in vivo models. For instance, research published in Journal of Medicinal Chemistry demonstrated that the compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, its pharmacokinetic profile indicates favorable absorption and distribution properties, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics and optoelectronic devices. Recent experiments reported in Nature Materials revealed that the compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical integrity. This dual functionality underscores its versatility across multiple disciplines.

The environmental impact of this compound has also been a focal point of recent research. Studies conducted by the European Chemicals Agency (ECHA) suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are warranted to fully understand its long-term ecological effects and degradation pathways in various environmental matrices.

In conclusion, 1-(3-Cyclobutylthiomorpholin-4-yl)prop-2-en-1-one, with its CAS number 2249338-24-5, represents a multifaceted compound with diverse applications across chemistry and related fields. Its synthesis, biological activity, material properties, and environmental behavior have been extensively studied, providing a robust foundation for future research and development efforts.